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Compound of Interest

3-nitro-1H-pyrazole-4-
Compound Name:

carboxamide
CAS No.: 39205-91-9

Cat. No.: B2624576

Get Quote

Executive Summary: The Isomer Dichotomy

Nitro-pyrazole carboxamides represent a "Janus-faced" scaffold in chemical research.
Depending on the regiochemistry of the nitro (

) and carboxamide (
) groups, these molecules diverge into two distinct applications:

o Pharmaceutical Precursors (4-nitro isomers): Privileged scaffolds for kinase inhibitors (e.qg.,
FGFR, CDK) and antitubercular agents, where the nitro group serves as a "masked" amine
or a bioactivatable warhead.

+ High-Energy Materials (3,4,5-polynitro isomers): Dense, thermally stable oxidizers used in
propellants, where the high nitrogen content and symmetry maximize density and detonation
velocity.
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This guide focuses on the pharmaceutical utility of these isomers, specifically comparing the 4-
nitro-3-carboxamide vs. 4-nitro-5-carboxamide regioisomers, which are critical checkpoints in
the synthesis of drugs like Sildenafil (Viagra) and novel antimicrobial candidates.

Structural Landscape & Physicochemical
Comparison[1][2]

The position of the substituents on the pyrazole ring dictates the electronic vector, dipole
moment, and metabolic fate of the molecule.

Comparative Properties Table
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Feature

Isomer A: 4-Nitro-3-
Carboxamide

Isomer B: 4-Nitro-5-
Carboxamide

Isomer C: 3-Nitro-4-
Carboxamide

Structure

Nitro at C4, Amide at
C3

Nitro at C4, Amide at
C5

Nitro at C3, Amide at
C4

Electronic Effect

Synergistic electron

withdrawal; C5 is

Steric crowding
between N1-

substituent and C5-

C5 is less activated;
Nitro at C3 is harder

highly electrophilic. ) to reduce.
amide.
Generally lower (more  Higher (intramolecular
Solubility (logP) polar surface area H-bonding often Moderate.

accessible).

masks polarity).

Key Application

Kinase Inhibitors:
Precursor to 3-
carboxamide-4-amino

hinge binders.

PDES Inhibitors: Key
intermediate for
pyrazolo[4,3-
d]pyrimidines
(Sildenafil).

Energetic Materials:
Often used as a stable

explosive precursor.

Metabolic Stability

High; Amide

hydrolysis is slow.

Moderate; Steric bulk
protects amide, but
N1-dealkylation is

common.

High; Nitro group is
resistant to Type |

nitroreductases.

Synthetic Yield

Thermodynamic
product (often

favored).

Kinetic product
(requires specific

directing groups).

Difficult to access

regioselectively.

The "Regioisomer Effect" in Drug Design

o Steric Clash & Conformation: In Isomer B (5-carboxamide), the amide group at C5

experiences significant steric repulsion from the N1-substituent (e.g., methyl or propyl). This

forces the amide out of planarity, which can be exploited to lock bioactive conformations but

makes synthesis challenging.

» Bioactivation: In antitubercular discovery, 4-nitro isomers are preferred over 3-nitro isomers.

The 4-nitro group has a lower reduction potential, making it easier for bacterial
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nitroreductases (like Ddn in M. tuberculosis) to convert it into a toxic nitroso/hydroxylamine
species, killing the pathogen.

Synthetic Accessibility & Regiocontrol

Controlling the regiochemistry during the synthesis of these isomers is the primary bottleneck.
The reaction of hydrazine with 1,3-diketones typically yields a mixture.

Decision Tree for Regioselective Synthesis

Target: Nitro-Pyrazole Carboxamide

Method A: Cyclization Method B: Direct Nitration
(Hydrazine + Diketone) (of Pyrazole Carboxamide)

Solvent Choice

Standard |Fluorinated

Ethanol/AcOH:
Mix of 3- and 5-isomers
(Thermodynamic Control)

Fluorinated Alcohols (TFE):
High Regioselectivity for
5-hydroxy/5-amide isomer

Pyrazole-3-carboxylic acid:
Nitration occurs at C4
(Yields 4-nitro-3-carboxamide)

Pyrazole-5-carboxylic acid:
Nitration occurs at C4
(Yields 4-nitro-5-carboxamide)

Click to download full resolution via product page

Figure 1: Synthetic decision tree for accessing specific regioisomers. Note the critical role of
solvent in cyclization strategies.

Experimental Protocol: Synthesis of Sildenafil
Intermediate

Target Compound: 1-methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide (Isomer B type).
Rationale: This protocol demonstrates the "Method B" approach (Nitration of a pre-formed
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pyrazole core), which is the industry standard for high purity.

Materials

e Substrate: 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid (10.0 g, 54.9 mmol).

e Reagents: Fuming Nitric acid (HNOs, >90%), Sulfuric acid (H2SOa4, conc.), Thionyl chloride
(SOCI2), Ammonium hydroxide (NH2sOH).

e Equipment: 3-neck round bottom flask, internal thermometer, ice bath, addition funnel.

Step-by-Step Methodology

Phase 1: Regioselective Nitration

» Dissolution: Charge 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid (10 g) into
concentrated H2SOa4 (30 mL) at 0°C. Caution: Exothermic.

 Nitration: Add fuming HNOs (8.0 mL) dropwise over 30 minutes, maintaining internal
temperature <10°C.

o Mechanistic Note: The carboxylic acid at C5 deactivates the ring, but the N1-methyl and
C3-propyl groups activate it. The C4 position is the only available site for electrophilic
aromatic substitution (SEA).

¢ Reaction: Allow to warm to room temperature and stir for 3 hours. Monitor by TLC (50%
EtOAc/Hexane).

e Quench: Pour the reaction mixture onto crushed ice (200 g). The product, 1-methyl-4-nitro-3-
propyl-1H-pyrazole-5-carboxylic acid, will precipitate as a white/pale yellow solid.

« Isolation: Filter, wash with cold water until pH is neutral, and dry. Yield: ~85-90%.
Phase 2: Carboxamide Formation

 Activation: Suspend the dried nitro-acid (from Phase 1) in Thionyl chloride (30 mL). Reflux
for 2 hours.
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o Observation: Evolution of HCl and SO2 gas; solution becomes clear.

o Evaporation: Remove excess SOCIz under reduced pressure to yield the acid chloride
intermediate.

o Amidation: Dissolve the residue in dry THF (50 mL). Cool to 0°C.
» Addition: Add concentrated NH2OH (20 mL) or ammonia gas slowly.

o Workup: Evaporate THF. Slurry the residue in water, filter, and recrystallize from
Ethanol/Water.

o Final Product: 1-methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide.[1][2][3]
o Appearance: Off-white crystalline solid.
o Melting Point: 140-142°C (Lit. val).

Biological Mechanism of Action (MOA)

For pharmaceutical applications, particularly in infectious diseases (TB, Leishmania), the 4-
nitro group acts as a prodrug warhead.

Nitroreductase __Activates  [WENTZESVES 2e- Reduction Nitroso / Hydroxylamine Covalent Modification _ [EEESINNEWErY]
(e.g., Ddn/F420) (Prodrug) (Reactive Species) jg@l Respiratory Collapse

Click to download full resolution via product page

Figure 2: Bioactivation pathway of 4-nitro-pyrazole carboxamides in Mycobacterium
tuberculosis.

Key Insight: The redox potential of the nitro group is tunable. Electron-withdrawing groups (like
the carboxamide) at the adjacent position (C3 or C5) make the nitro group easier to reduce,
increasing potency but also potential toxicity to mammalian mitochondria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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